Cas no 1806251-44-4 (6-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 6-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1806251-44-4
• MF: C₉H₈F₃IN₂O₃
• MW: 376.071105003357
• CID: 4838069
• Update Time: 2025-10-28

6-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H8F3IN2O3/c10-9(11,12)18-8-5(2-7(16)17)6(13)1-4(3-14)15-8/h1H,2-3,14H2,(H,16,17)
• InChI Key： YSEZZEVFYBCTTA-UHFFFAOYSA-N
• SMILES： IC1=CC(CN)=NC(=C1CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• XLogP3: -0.9
• Topological Polar Surface Area: 85.4

Additional information on 6-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetic acid

6-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetic Acid: A Comprehensive Overview

The compound 6-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetic acid, identified by the CAS number 1806251-44-4, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical reactions. The structure of this molecule incorporates several functional groups, including an aminomethyl group, an iodo substituent, a trifluoromethoxy group, and an acetic acid moiety. These functional groups contribute to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of the trifluoromethoxy group in this compound is particularly noteworthy, as it is known to enhance the lipophilicity and stability of molecules, making them more suitable for pharmacological applications. Additionally, the iodo substituent introduces a unique electronic environment that can influence the molecule's reactivity in various chemical transformations. The aminomethyl group further adds to the molecule's complexity by providing additional sites for functionalization and interaction with biological systems.

One of the most promising applications of 6-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetic acid lies in its potential as a precursor for more complex molecules. Researchers have demonstrated that this compound can serve as a versatile building block in organic synthesis, enabling the construction of intricate molecular architectures. For instance, its ability to undergo nucleophilic substitution reactions at the iodo position has been exploited to create a wide range of derivatives with diverse functionalities.

In terms of biological activity, this compound has shown interesting properties in preliminary assays. The acetic acid moiety contributes to its acidity, which may play a role in its interaction with biological targets such as enzymes or receptors. Furthermore, the trifluoromethoxy group is known to modulate the electronic properties of aromatic rings, potentially enhancing or diminishing binding affinities depending on the target system. These characteristics make this compound a valuable candidate for further exploration in medicinal chemistry.

The synthesis of 6-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetic acid involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the introduction of substituents onto the pyridine ring and subsequent functionalization to achieve the desired molecular structure. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, paving the way for large-scale production if required.

In conclusion, 6-(Aminomethyl)-4-iodo-2-(trifluoromethoxy)pyridine-3-acetic acid represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with tailored properties. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of chemical diversity and its applications.